1-(3-Chloropyridin-2-yl)cyclopropanecarboxylic acid hydrochloride 1-(3-Chloropyridin-2-yl)cyclopropanecarboxylic acid hydrochloride
Brand Name: Vulcanchem
CAS No.: 2197053-41-9
VCID: VC4092906
InChI: InChI=1S/C9H8ClNO2.ClH/c10-6-2-1-5-11-7(6)9(3-4-9)8(12)13;/h1-2,5H,3-4H2,(H,12,13);1H
SMILES: C1CC1(C2=C(C=CC=N2)Cl)C(=O)O.Cl
Molecular Formula: C9H9Cl2NO2
Molecular Weight: 234.08

1-(3-Chloropyridin-2-yl)cyclopropanecarboxylic acid hydrochloride

CAS No.: 2197053-41-9

Cat. No.: VC4092906

Molecular Formula: C9H9Cl2NO2

Molecular Weight: 234.08

* For research use only. Not for human or veterinary use.

1-(3-Chloropyridin-2-yl)cyclopropanecarboxylic acid hydrochloride - 2197053-41-9

Specification

CAS No. 2197053-41-9
Molecular Formula C9H9Cl2NO2
Molecular Weight 234.08
IUPAC Name 1-(3-chloropyridin-2-yl)cyclopropane-1-carboxylic acid;hydrochloride
Standard InChI InChI=1S/C9H8ClNO2.ClH/c10-6-2-1-5-11-7(6)9(3-4-9)8(12)13;/h1-2,5H,3-4H2,(H,12,13);1H
Standard InChI Key ACQRSKDEDHDAJH-UHFFFAOYSA-N
SMILES C1CC1(C2=C(C=CC=N2)Cl)C(=O)O.Cl
Canonical SMILES C1CC1(C2=C(C=CC=N2)Cl)C(=O)O.Cl

Introduction

1-(3-Chloropyridin-2-yl)cyclopropanecarboxylic acid hydrochloride is a chemical compound used primarily in research and development. It is identified by the CAS number 2197053-41-9 and is manufactured by companies such as Combi-Blocks for research purposes only . This compound is not intended for use as a pharmaceutical, food, or household product .

First-Aid Measures

  • Inhalation: Remove the person to fresh air and seek medical attention if symptoms persist.

  • Skin Contact: Remove contaminated clothing and rinse the skin with water. Seek medical advice if irritation occurs.

  • Eye Contact: Rinse with water for several minutes and remove contact lenses if present. Seek medical attention if irritation persists.

  • Ingestion: Rinse the mouth and seek medical attention if symptoms occur .

Fire-Fighting Measures

The compound can decompose into hazardous substances like carbon oxides, nitrogen oxides, chlorine, and hydrogen chloride during a fire. Appropriate extinguishing media should be used based on the specific conditions of the fire .

Research Applications

While specific research applications for this compound are not detailed in the available literature, its use in research and development suggests potential applications in organic synthesis or as a precursor for other compounds. The compound's structure, featuring a chloropyridine ring attached to a cyclopropane carboxylic acid moiety, could be useful in synthesizing more complex molecules with potential biological activity.

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